N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide

• IUPAC Name: N-[2-(azepan-1-ylmethyl)-1-ethylbenzimidazol-5-yl]propanamide
• InChI: InChI=1S/C19H28N4O/c1-3-19(24)20-15-9-10-17-16(13-15)21-18(23(17)4-2)14-22-11-7-5-6-8-12-22/h9-10,13H,3-8,11-12,14H2,1-2H3,(H,20,24)
• InChI Key: MBJNGUIGGSOPER-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)N(C(=N2)CN3CCCCCC3)CC
• Molecular Formula: C19H28N4O
• Molecular Weight: 328.5 g/mol

Description

N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzimidazole derivative that has been synthesized through a series of chemical reactions. The compound has been found to have several interesting properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cell growth and division. This leads to the inhibition of cancer cell growth and proliferation.
Biochemical and physiological effects:
N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cell growth and division. It has also been found to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide in lab experiments is its potential for cancer research. It has been found to be effective against drug-resistant cancer cells, which could lead to the development of new cancer treatments. However, one of the limitations of using this compound is its potential toxicity. Further research is needed to determine the safe dosage and potential side effects of the compound.

Future Directions

There are several future directions for research on N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide. One area of research is the development of new cancer treatments based on the compound. Another area of research is the investigation of its potential as an anti-inflammatory agent. Additionally, further research is needed to determine its potential toxicity and safe dosage for use in humans.
In conclusion, N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide is a promising compound that has potential applications in cancer research and other fields. Its synthesis method has been well-established, and its mechanism of action has been partially understood. Further research is needed to determine its potential toxicity and safe dosage, as well as to explore its potential applications in various fields.

Synthesis Methods

The synthesis of N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide involves a multistep process. The starting material is 1-ethyl-2-nitrobenzene, which is reduced to 1-ethyl-2-aminobenzene. This is then reacted with 1-bromo-3-azepanone to form the intermediate product. The final step involves the reaction of the intermediate with propanoyl chloride to yield N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide.

Scientific Research Applications

N-[2-(1-azepanylmethyl)-1-ethyl-1H-benzimidazol-5-yl]propanamide has been found to have several potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that the compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to be effective against drug-resistant cancer cells.